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Compound of Interest

Compound Name: MYCi361

Cat. No.: B609373 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to improve the stability of MYCi361 in solution during experiments.

Troubleshooting Guide
This guide addresses specific issues that may arise when working with MYCi361 solutions.

Problem: Precipitation or cloudiness observed in the MYCi361 stock solution.
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Possible Cause Troubleshooting Step Expected Outcome

Improper Solvent

Ensure high-purity, anhydrous

DMSO is used. Moisture in

DMSO can reduce the

solubility of MYCi361.[1]

A clear, precipitate-free stock

solution.

Low Temperature

Gently warm the solution to

37°C. Sonication can also be

used to aid dissolution.[2]

The precipitate should

dissolve, resulting in a clear

solution.

Concentration Too High

Prepare a fresh stock solution

at a lower concentration. The

maximum recommended

concentration in DMSO is 100

mg/mL (168.1 mM).[1][2]

A clear stock solution is formed

and remains stable.

Freeze-Thaw Cycles

Aliquot the stock solution into

smaller, single-use volumes to

avoid repeated freeze-thaw

cycles.[1][3][4]

The stability of the stock

solution is maintained over its

recommended storage period.

Problem: Inconsistent or lower-than-expected activity of MYCi361 in in vitro/in vivo

experiments.
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Possible Cause Troubleshooting Step Expected Outcome

Degradation of Working

Solution

Prepare fresh working

solutions for each experiment,

especially for in vivo studies.[3]

Consistent and reproducible

experimental results.

Improper Storage

Store stock solutions

appropriately: -80°C for up to 1

year or -20°C for up to 1

month.[1][4][5]

The potency of the MYCi361

stock solution is preserved.

Incorrect Dilution

Use a dilution calculator to

ensure accurate preparation of

working solutions from the

stock.

The final concentration of

MYCi361 in the experiment is

accurate.

Binding to Plasticware

Consider using low-adhesion

microplates or tubes for

sensitive assays.

Minimized loss of compound

due to adsorption, leading to

more accurate results.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving MYCi361?

A1: The recommended solvent for preparing stock solutions of MYCi361 is high-purity,

anhydrous Dimethyl Sulfoxide (DMSO).[1][2] It is soluble in DMSO up to 100 mg/mL (168.1

mM).[1][2] For in vivo experiments, a stock solution in DMSO is typically prepared first, which is

then further diluted in a suitable vehicle such as corn oil or a mixture of PEG300, Tween80, and

ddH2O.[1][3]

Q2: How should I store MYCi361 solutions?

A2: Storage conditions for MYCi361 solutions are critical for maintaining its stability and

activity.
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Solution Type Storage Temperature Duration

Lyophilized Powder -20°C 3 years[1][2]

Stock Solution in DMSO -80°C 1 year[1][2]

-20°C 1 month[1][3][4]

Working Solution
Prepare fresh for each

experiment

Same day use

recommended[3]

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot

the stock solution into single-use volumes.[1][3][4]

Q3: My MYCi361 solution has precipitated after being stored at -20°C. Can I still use it?

A3: If precipitation is observed, you can try to redissolve the compound by gently warming the

vial to 37°C and sonicating.[2] However, if the precipitate does not fully dissolve or if you have

subjected the solution to multiple freeze-thaw cycles, it is recommended to prepare a fresh

stock solution to ensure accurate experimental results.

Q4: What is the mechanism of action of MYCi361 and how does its stability affect this?

A4: MYCi361 is a small molecule inhibitor that directly binds to the MYC protein.[1][5] This

binding disrupts the heterodimerization of MYC with its partner protein MAX, which is essential

for MYC's transcriptional activity.[1][6][7][8] Furthermore, MYCi361 enhances the

phosphorylation of MYC at threonine-58, which targets the MYC protein for proteasomal

degradation.[6][8] If MYCi361 is degraded in solution, its ability to bind to MYC and induce its

degradation will be compromised, leading to a loss of its inhibitory effect.

Experimental Protocols
Protocol 1: Preparation of MYCi361 Stock Solution (100 mM in DMSO)

Preparation: Allow the lyophilized MYCi361 powder and anhydrous DMSO to equilibrate to

room temperature.
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Calculation: To prepare a 100 mM stock solution, calculate the required volume of DMSO

based on the amount of MYCi361 powder. For example, for 1 mg of MYCi361 (MW: 594.86

g/mol ), you would add 16.81 µL of DMSO.

Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the

MYCi361 powder.

Mixing: Vortex the solution until the powder is completely dissolved. If necessary, gentle

warming (37°C) and sonication can be used to aid dissolution.[2]

Storage: Aliquot the stock solution into single-use vials and store at -80°C for long-term

storage (up to 1 year) or -20°C for short-term storage (up to 1 month).[1][2]

Protocol 2: Preparation of In Vivo Working Solution (Example Formulation)

This protocol is an example, and the final formulation may need to be optimized for your

specific experimental model.

Stock Solution: Begin with a clear, pre-prepared stock solution of MYCi361 in DMSO (e.g.,

50 mg/mL).[1]

Co-solvents: Prepare the following co-solvents: PEG300, Tween80, and sterile double-

distilled water (ddH2O).

Mixing Procedure (for a 1 mL working solution):

To 400 µL of PEG300, add 50 µL of the 50 mg/mL MYCi361 DMSO stock solution. Mix

thoroughly until the solution is clear.

To the above mixture, add 50 µL of Tween80. Mix again until the solution is clear.

Add 500 µL of sterile ddH2O to bring the final volume to 1 mL. Mix thoroughly.

Usage: This working solution should be prepared fresh on the day of use for optimal results.

[1][3]
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Caption: Mechanism of action of MYCi361.
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Caption: Recommended workflow for preparing and using MYCi361 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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